Cas no 139223-92-0 (Pentanal, 3-[(phenylthio)methyl]-)

• Product Name: Pentanal, 3-[(phenylthio)methyl]-
• CAS No: 139223-92-0
• MF: C₁₂H₁₆OS
• MW: 208.319842338562
• CID: 1264368
• Update Time: 2024-08-03

Pentanal, 3-[(phenylthio)methyl]- Chemical and Physical Properties

Names and Identifiers

• Pentanal, 3-[(phenylthio)methyl]-

• Inchi： 1S/C12H16OS/c1-2-11(8-9-13)10-14-12-6-4-3-5-7-12/h3-7,9,11H,2,8,10H2,1H3
• InChI Key： PGBFQHDYIFYMDZ-UHFFFAOYSA-N
• SMILES： C(=O)CC(CSC1=CC=CC=C1)CC

Computed Properties

• Exact Mass: 208.09228

Experimental Properties

• Density: 1.03±0.1 g/cm3(Predicted)
• Boiling Point: 320.0±25.0 °C(Predicted)
• PSA: 17.07